Cas no 874464-29-6 (3-(4-chlorophenyl)methyl-6-(E)-2-(furan-2-yl)ethenyl-1,2,4triazolo3,4-b1,3,4thiadiazole)

• Product Name: 3-(4-chlorophenyl)methyl-6-(E)-2-(furan-2-yl)ethenyl-1,2,4triazolo3,4-b1,3,4thiadiazole
• CAS No: 874464-29-6
• MF: C₁₆H₁₁ClN₄OS
• MW: 342.802740335464
• CID: 5422143
• Update Time: 2025-07-09

3-(4-chlorophenyl)methyl-6-(E)-2-(furan-2-yl)ethenyl-1,2,4triazolo3,4-b1,3,4thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenyl)methyl]-6-[(E)-2-(furan-2-yl)ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• 3-(4-chlorophenyl)methyl-6-(E)-2-(furan-2-yl)ethenyl-1,2,4triazolo3,4-b1,3,4thiadiazole

• Inchi： 1S/C16H11ClN4OS/c17-12-5-3-11(4-6-12)10-14-18-19-16-21(14)20-15(23-16)8-7-13-2-1-9-22-13/h1-9H,10H2
• InChI Key： CQBZGZWYRREERZ-UHFFFAOYSA-N
• SMILES： S1C(C=CC2=CC=CO2)=NN2C(CC3=CC=C(Cl)C=C3)=NN=C12

Additional information on 3-(4-chlorophenyl)methyl-6-(E)-2-(furan-2-yl)ethenyl-1,2,4triazolo3,4-b1,3,4thiadiazole

3-(4-Chlorophenyl)methyl-6-(E)-2-(furan-2-yl)ethenyl-1,2,4-triazolo[3,4-b]1,3,4-thiadiazole: A Comprehensive Overview

The compound with CAS No 874464-29-6, known as 3-(4-chlorophenyl)methyl-6-(E)-2-(furan-2-yl)ethenyl-1,2,4-triazolo[3,4-b]1,3,4-thiadiazole, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of heterocyclic compounds, which are widely studied in the fields of organic chemistry and pharmacology due to their unique properties and potential bioactivity. The molecule features a triazolo-thiadiazole core structure, which is a fused bicyclic system combining triazole and thiadiazole rings. This core is further substituted with a 4-chlorophenylmethyl group and an (E)-configured ethenyl group attached to a furan moiety. These substituents significantly influence the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The triazolo-thiadiazole system has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. For instance, researchers have reported that analogs of this compound demonstrate potent inhibitory effects against certain enzymes involved in inflammatory pathways. The presence of the furan group further enhances the compound's potential for interaction with biological targets due to its electron-rich aromatic system.

The synthesis of 3-(4-chlorophenyl)methyl-6-(E)-2-(furan-2-yl)ethenyl-1,2,4-triazolo[3,4-b]1,3,4-thiadiazole involves a multi-step process that typically includes cyclization reactions and substitution chemistry. The key steps often involve the formation of the triazolo-thiadiazole core through condensation reactions between appropriate starting materials. The substitution pattern of the molecule is critical for achieving the desired stereochemistry and reactivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules.

In terms of applications, this compound has shown promise in various therapeutic areas. For example, its ability to modulate cellular signaling pathways makes it a potential candidate for anticancer drug development. Additionally, the compound's interaction with DNA has been studied in vitro, revealing potential applications in gene therapy or as an antiviral agent. The chlorophenylmethyl group contributes to the molecule's lipophilicity, which is essential for its absorption and distribution within biological systems.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry have been instrumental in confirming the structure of this compound. These techniques provide detailed insights into the spatial arrangement of atoms within the molecule and help validate its purity and stability under different conditions.

Furthermore, computational chemistry methods have played a pivotal role in predicting the compound's behavior under various conditions. Molecular modeling studies have provided valuable information about its electronic structure and potential interactions with biological targets. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development process.

In conclusion, 3-(4-chlorophenyl)methyl-6-(E)-2-(furan-2-yl)ethenyl-1,2,4-triazolo[3